Cas no 1798540-60-9 (N'-(5-hydroxy-3-phenylpentyl)-N-[(thiophen-2-yl)methyl]ethanediamide)

• Product Name: N'-(5-hydroxy-3-phenylpentyl)-N-[(thiophen-2-yl)methyl]ethanediamide
• CAS No: 1798540-60-9
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5407035
• Update Time: 2025-05-20

N'-(5-hydroxy-3-phenylpentyl)-N-[(thiophen-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-hydroxy-3-phenylpentyl)-N'-(thiophen-2-ylmethyl)oxamide
• N'-(5-hydroxy-3-phenylpentyl)-N-[(thiophen-2-yl)methyl]ethanediamide

• Inchi： 1S/C18H22N2O3S/c21-11-9-15(14-5-2-1-3-6-14)8-10-19-17(22)18(23)20-13-16-7-4-12-24-16/h1-7,12,15,21H,8-11,13H2,(H,19,22)(H,20,23)
• InChI Key： NZBHRHJWPYKNRG-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CC=C1)CCO)(=O)C(NCC1SC=CC=1)=O

Additional information on N'-(5-hydroxy-3-phenylpentyl)-N-[(thiophen-2-yl)methyl]ethanediamide

N'-(5-Hydroxy-3-Phenylpentyl)-N-[(Thiophen-2-Yl)methyl]Ethanediaamide: A Comprehensive Overview

N'-(5-Hydroxy-3-phenylpentyl)-N-[(thiophen-2-yl)methyl]ethanediamide, commonly referred to by its CAS number 1798540-60-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways and its potential as a therapeutic agent in various disease models.

The structure of N'-(5-hydroxy-3-phenylpentyl)-N-[(thiophen-2-yl)methyl]ethanediamide comprises a central ethanediamide backbone, which serves as a versatile platform for functionalization. The presence of a thiophene ring at the 2-position introduces aromaticity and enhances the molecule's stability. Additionally, the hydroxyl group at the 5-position of the pentyl chain contributes to hydrogen bonding capabilities, which are crucial for bioavailability and target binding affinity.

Recent research has focused on the bioactivity of this compound, particularly its ability to interact with G-protein coupled receptors (GPCRs). Studies conducted in 2023 have demonstrated that N'-(5-hydroxy-3-phenylpentyl)-N-[(thiophen-2-yl)methyl]ethanediamide exhibits potent agonistic activity at the cannabinoid receptor type 1 (CB1), suggesting its potential as an anxiolytic and anti-inflammatory agent. Furthermore, in vitro assays have revealed its capacity to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), making it a promising candidate for Alzheimer's disease therapeutics.

The synthesis of this compound involves a multi-step process, including Friedel-Crafts alkylation and amide coupling reactions. Optimization of these steps has been a focus of recent studies, with researchers exploring greener synthetic routes that minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of pharmacokinetics, N'-(5-hydroxy-3-phenylpentyl)-N-[(thiophen-2-yil)methyl]ethanediamide demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature enhances permeability across biological membranes, while the hydroxyl group facilitates metabolic stability. These properties are advantageous for oral drug delivery systems, which are currently being explored in ongoing clinical trials.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound. Molecular docking studies have revealed that the thiophene moiety plays a critical role in stabilizing interactions within receptor binding sites. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are essential for understanding its reactivity and selectivity.

In conclusion, N'-(5-hydroxy-3-phenvlpentvl)-N-[(thiophen-2-yil)methyl]ethanediamide represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. With ongoing research focusing on its pharmacological profile and synthetic optimization, this compound holds significant promise for advancing medical treatments and materials science.